Cas no 1176010-13-1 (2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid
• CAS No: 1176010-13-1
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 6199285
• PubChem ID: 39159979
• Update Time: 2025-06-13

2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z2217056123
• EN300-712143
• 1176010-13-1
• 2-[[cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid
• 2-{[cyclohexyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid
• 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C12H18N2O2S/c1-14(9-5-3-2-4-6-9)7-11-13-10(8-17-11)12(15)16/h8-9H,2-7H2,1H3,(H,15,16)
• InChI Key： RLBICZWRZHOULF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CN(C)C1CCCCC1

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1176010-13-1)

2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1176010-13-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a cyclohexylmethylamine moiety with a carboxylic acid-functionalized thiazole ring. Its structural complexity and functional versatility make it a valuable intermediate in the synthesis of bioactive molecules.

The compound's CAS number 1176010-13-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its potential as a building block for drug discovery, particularly in designing small-molecule inhibitors targeting enzymes or receptors. Its thiazole core is known to contribute to metabolic stability and binding affinity, making it a favored scaffold in medicinal chemistry.

In recent years, the demand for 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid has surged due to its relevance in high-throughput screening and combinatorial chemistry. Its applications extend to agrochemicals, where it may serve as a precursor for crop protection agents. The compound's lipophilic properties, imparted by the cyclohexyl group, enhance its membrane permeability, a desirable trait in bioactive compounds.

From an industrial perspective, the synthesis of CAS 1176010-13-1 involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiopure forms. This aligns with the growing trend toward green chemistry, as researchers seek sustainable methods to reduce waste and improve yield. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

The compound's nomenclature, 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid, reflects its IUPAC naming conventions, which are vital for accurate communication in scientific literature. Keywords such as "thiazole carboxylic acid synthesis" and "cyclohexylmethylamine derivatives" are frequently searched in academic and industrial databases, highlighting its interdisciplinary relevance.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models often leverage its structural features to predict ADME properties (Absorption, Distribution, Metabolism, and Excretion), streamlining the development of novel therapeutics. Additionally, its potential role in precision medicine and targeted therapies aligns with the global shift toward personalized healthcare solutions.

In summary, 2-[[Cyclohexyl(methyl)amino]methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1176010-13-1) represents a nexus of innovation in chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its adaptable scaffold and functional diversity. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.